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molecular formula C16H22F2N2O3 B1370011 4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3,5-difluoroaniline

4-(1-t-Butoxycarbonylpiperidin-4-yloxy)-3,5-difluoroaniline

Cat. No. B1370011
M. Wt: 328.35 g/mol
InChI Key: JTVREKBVYAUIJD-UHFFFAOYSA-N
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Patent
US06555556B1

Procedure details

To a solution of 4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3,5-difluoronitrobenzene (2.13 g) in ethanol (40 ml) was added palladium on carbon (0.20 g) and the mixture was stirred under a hydrogen atmosphere at room temperature for 1 hour. The reaction mixture was filtered and the filtrate concentrated in vacuo. The residue was purified by chromatography on a silica gel column using hexane/ethyl acetate=2/1 as an eluant to give the desired compound (1.70 g, yield 87%) as a colorless solid.
Name
4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3,5-difluoronitrobenzene
Quantity
2.13 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
40 mL
Type
solvent
Reaction Step One
Name
palladium on carbon
Quantity
0.2 g
Type
catalyst
Reaction Step One
Name
desired compound
Yield
87%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][CH:11]([O:14][C:15]2[C:20]([F:21])=[CH:19][C:18]([N+:22]([O-])=O)=[CH:17][C:16]=2[F:25])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2]>C(O)C.[Pd]>[C:1]([O:5][C:6]([N:8]1[CH2:9][CH2:10][CH:11]([O:14][C:15]2[C:16]([F:25])=[CH:17][C:18]([NH2:22])=[CH:19][C:20]=2[F:21])[CH2:12][CH2:13]1)=[O:7])([CH3:4])([CH3:2])[CH3:3]

Inputs

Step One
Name
4-(1-t-butoxycarbonylpiperidin-4-yloxy)-3,5-difluoronitrobenzene
Quantity
2.13 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)OC1=C(C=C(C=C1F)[N+](=O)[O-])F
Name
ethanol
Quantity
40 mL
Type
solvent
Smiles
C(C)O
Name
palladium on carbon
Quantity
0.2 g
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred under a hydrogen atmosphere at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by chromatography on a silica gel column

Outcomes

Product
Details
Reaction Time
 1 h
Name
desired compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)OC1=C(C=C(N)C=C1F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.